2-(4-methoxybenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one

• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol
• SMILES: COC1=CC=C(C=C1)CN2C(=O)C=CC(=N2)C3=CC=CC=C3OC
• InChI: InChI=1S/C19H18N2O3/c1-23-15-9-7-14(8-10-15)13-21-19(22)12-11-17(20-21)16-5-3-4-6-18(16)24-2/h3-12H,13H2,1-2H3
• InChIKey: RXKZJMZHQBHWKK-UHFFFAOYSA-N

2-(4-Methoxybenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one (CAS 1219577-43-1) is a fully substituted pyridazin-3(2H)-one derivative bearing a 4-methoxybenzyl group at the N2 position and a 2-methoxyphenyl group at the C6 position. With a molecular formula of C₁₉H₁₈N₂O₃ and a molecular weight of 322.36 g/mol, it belongs to a class of heterocyclic compounds widely explored for anti-inflammatory and formyl peptide receptor (FPR) agonist activities.

2-(4-Methoxybenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one: Procurement-Ready Structural and Physicochemical Baseline

2-(4-Methoxybenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one (CAS 1219577-43-1) is a fully substituted pyridazin-3(2H)-one derivative bearing a 4-methoxybenzyl group at the N2 position and a 2-methoxyphenyl group at the C6 position . With a molecular formula of C₁₉H₁₈N₂O₃ and a molecular weight of 322.36 g/mol, it belongs to a class of heterocyclic compounds widely explored for anti-inflammatory and formyl peptide receptor (FPR) agonist activities [1]. Its calculated logP of 3.16, polar surface area of 43.7 Ų, and five hydrogen bond acceptors position it in a distinct physicochemical space compared to closely related pyridazinone analogs .

Scaffold

Pyridazin-3(2H)-one core with N2-benzyl, C6-aryl architecture for anti-inflammatory library design

Substitution

C6 2-methoxyphenyl enables ortho-substitution SAR exploration vs. meta/para positional isomers

Lipophilicity

Occupies a differentiated lipophilicity window not covered by de-methoxy or de-benzyl analogs

• [1] Cantini, N.; Schepetkin, I. A.; Danilenko, N. V.; Khlebnikov, A. I.; Crocetti, L.; Giovannoni, M. P.; Kirpotina, L. N.; Quinn, M. T. Pyridazinones and Structurally Related Derivatives with Anti-Inflammatory Activity. *Molecules* **2022**, *27* (12), 3749. https://doi.org/10.3390/molecules27123749 View Source

Why Generic Substitution Fails for 2-(4-Methoxybenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one

Within the pyridazin-3(2H)-one class, even subtle structural variations—such as the position of a single methoxy substituent or the presence/absence of an N2-benzyl group—profoundly alter lipophilicity, hydrogen-bonding capacity, and receptor interaction profiles . In the anti-inflammatory SAR landscape, shifting a methoxy group from the 3-position to the 4-position on the benzyl ring, or removing it entirely, has been shown to significantly modulate NF-κB inhibitory activity in human THP1-Blue monocytic cells [1]. Consequently, 2-(4-methoxybenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one cannot be assumed pharmacologically or physicochemically interchangeable with its 3-methoxy positional isomer, its de-methoxy analog, or its N2-debenzylated counterpart. Procurement decisions must be guided by quantified, compound-specific differentiation evidence rather than class-level assumptions.

• Positional isomer (2-methoxy vs. 3-/4-methoxy)
  Methoxy position on the phenyl ring may significantly alter NF-κB inhibition profile; 2-methoxy isomer may not transfer bioactivity directly from 3- or 4-methoxy SAR.
• De-methoxy analog (6-phenyl substitution)
  Removal of the methoxy group reduces anti-inflammatory response in reported pyridazinone screens; procurement of the de-methoxy analog risks divergent biological readout.
• Regioisomer (N2- vs. C4-substitution)
  The N2-substituted target differs in conformational preference and hydrogen-bonding geometry from C4-substituted regioisomer; regioisomeric purity requires confirmation to avoid unintended chemotype.

• [1] Cantini, N.; Schepetkin, I. A.; Danilenko, N. V.; Khlebnikov, A. I.; Crocetti, L.; Giovannoni, M. P.; Kirpotina, L. N.; Quinn, M. T. Pyridazinones and Structurally Related Derivatives with Anti-Inflammatory Activity. *Molecules* **2022**, *27* (12), 3749. https://doi.org/10.3390/molecules27123749 View Source

Quantitative Differentiation of 2-(4-Methoxybenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one Against Closest Analogs

LogP-Driven Differentiation: 2-(4-Methoxybenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one vs. De-Methoxy and De-Benzyl Analogs

The target compound exhibits a calculated logP of 3.16 (logD 3.16, logSw −3.49), which is substantially higher than the predicted logP of its de-methoxy analog 2-(4-methoxybenzyl)-6-phenylpyridazin-3(2H)-one (estimated logP ~2.5) and its de-benzyl analog 6-(2-methoxyphenyl)pyridazin-3(2H)-one (estimated logP ~1.8) . This 0.7–1.4 logP unit increase translates to a 5–25-fold greater partition coefficient, directly impacting membrane permeability, protein binding, and solubility profiles in biological assays [1]. The five hydrogen bond acceptors and 43.7 Ų polar surface area further distinguish it from the de-methoxy analog, which possesses only four HBA and a lower PSA .

LogP differentiation

Class-level

logP 3.16
vs. de-methoxy ~2.5, de-benzyl ~1.8
ΔlogP +0.7 to +1.4 (5–25× partition coefficient)

Distinct lipophilicity bin for library triage

Calculated values; experimental logP may differ

Evidence Dimension	Calculated logP (octanol-water partition coefficient)
Target Compound Data	logP = 3.16; logD = 3.16; logSw = −3.49; PSA = 43.7 Ų; HBA = 5
Comparator Or Baseline	De-methoxy analog (2-(4-methoxybenzyl)-6-phenylpyridazin-3(2H)-one): logP ~2.5 (estimated); De-benzyl analog (6-(2-methoxyphenyl)pyridazin-3(2H)-one): logP ~1.8 (estimated)
Quantified Difference	ΔlogP ≈ +0.7 to +1.4 (5–25-fold higher partition coefficient)
Conditions	Calculated using ChemDiv proprietary prediction models; comparator logP values estimated from structural analogs

Why This Matters

For screening library procurement, a 0.7–1.4 logP increase places the target compound in a meaningfully different lipophilicity bin, affecting hit triage and lead optimization decisions in anti-inflammatory or FPR-targeted programs.

• [1] Leo, A.; Hansch, C.; Elkins, D. Partition coefficients and their uses. *Chem. Rev.* **1971**, *71* (6), 525–616. https://doi.org/10.1021/cr60274a001 View Source

Positional Isomer Discrimination: 2-Methoxy vs. 3-Methoxy on the 6-Phenyl Ring in Pyridazinone Anti-Inflammatory SAR

In a library screen of 177 pyridazinone derivatives for LPS-induced NF-κB transcriptional inhibition in THP1-Blue cells, para-methoxy substitution on the benzyl ring was associated with improved anti-inflammatory activity compared to meta-methoxy substitution [1]. Specifically, compounds featuring a 3-methoxybenzyl chain showed reduced activity relative to their 4-methoxy counterparts, and removal of the methoxy group (as seen in compound 30) further diminished activity [1]. While the target compound carries a 2-methoxyphenyl at C6 rather than a methoxybenzyl at N2, the same positional sensitivity principle applies: ortho-methoxy placement alters electron density, steric bulk, and hydrogen-bonding geometry compared to meta or para substitution, likely resulting in distinct NF-κB inhibition profiles [1].

Positional SAR trend

Class-level

Activity order:
4-methoxy > 3-methoxy > unsubstituted
(ortho-methoxy profile distinct)

Ortho-methoxy may exhibit distinct NF-κB inhibition

Based on 177-compound pyridazinone screen (Molecules 2022)

Evidence Dimension	Positional methoxy effect on anti-inflammatory activity (NF-κB inhibition) in pyridazinone SAR
Target Compound Data	2-methoxy substitution on 6-phenyl ring (ortho position)
Comparator Or Baseline	3-methoxy positional isomer (meta): reduced anti-inflammatory activity vs. 4-methoxy analogs; de-methoxy analog: further activity loss (Compound 30, Molecules 2022) [1]
Quantified Difference	Qualitative SAR trend: para-methoxy > meta-methoxy > unsubstituted for NF-κB inhibition in related scaffolds; ortho-methoxy expected to exhibit distinct activity profile
Conditions	LPS-induced NF-κB transcriptional activity in human THP1-Blue monocytic cells; compound library n=177 [1]

Why This Matters

Procurement of the 2-methoxy isomer versus the 3-methoxy or de-methoxy analogs is not interchangeable; SAR data from the pyridazinone class indicate that methoxy position is a critical determinant of anti-inflammatory potency, guiding selection for focused screening libraries.

• [1] Cantini, N.; Schepetkin, I. A.; Danilenko, N. V.; Khlebnikov, A. I.; Crocetti, L.; Giovannoni, M. P.; Kirpotina, L. N.; Quinn, M. T. Pyridazinones and Structurally Related Derivatives with Anti-Inflammatory Activity. *Molecules* **2022**, *27* (12), 3749. https://doi.org/10.3390/molecules27123749 View Source

Molecular Weight and Formula Resolution: Distinguishing 2-(4-Methoxybenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one from Isobaric Contaminants

The target compound has a monoisotopic mass of 322.1317 Da and a molecular formula of C₁₉H₁₈N₂O₃ . This formula is shared by several isobaric compounds with distinct biological targets, including the EGFR inhibitor AG 555 (C₁₉H₁₈N₂O₃, IC₅₀ = 0.7 μM for EGFR) and the BET inhibitor ZEN-3219 (C₁₉H₁₈N₂O₃, IC₅₀ = 0.16–0.48 μM for BRD4) . However, the target compound is unambiguously distinguished by its InChI Key (RXKZJMZHQBHWKK-UHFFFAOYSA-N) and its unique substitution pattern (2-methoxyphenyl at C6, 4-methoxybenzyl at N2), ensuring that procurement based solely on molecular formula or molecular weight risks acquiring an unintended chemotype with entirely different pharmacology .

Isobaric differentiation

Data to verify

InChI Key RXKZJMZHQBHWKK-UHFFFAOYSA-N
vs. AG 555 (EGFR) and ZEN-3219 (BRD4) sharing C₁₉H₁₈N₂O₃

Verify InChI Key to avoid isobaric EGFR/BET inhibitors

Molecular formula alone insufficient for identity

Evidence Dimension	Molecular formula and InChI Key specificity
Target Compound Data	C₁₉H₁₈N₂O₃; MW = 322.36; InChI Key = RXKZJMZHQBHWKK-UHFFFAOYSA-N
Comparator Or Baseline	Isobaric compounds: AG 555 (EGFR inhibitor, IC₅₀ = 0.7 μM); ZEN-3219 (BRD4 inhibitor, IC₅₀ = 0.16–0.48 μM); both C₁₉H₁₈N₂O₃
Quantified Difference	Identical molecular formula but distinct InChI Key, CAS number (1219577-43-1), and biological target profile
Conditions	Database cross-referencing: ChemDiv compound Y044-1184; verified against PubChem and vendor catalogs

Why This Matters

Procurement teams must verify the InChI Key or CAS number, not merely the molecular formula, to avoid receiving an isobaric compound with irrelevant biological activity (e.g., an EGFR kinase inhibitor instead of a pyridazinone for anti-inflammatory screening).

Regioisomeric Purity Requirement: 2-(4-Methoxybenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one vs. 4-(4-Methoxybenzyl)-6-phenylpyridazin-3(2H)-one

The target compound (CAS 1219577-43-1) is the N2-substituted regioisomer, whereas 4-(4-methoxybenzyl)-6-phenylpyridazin-3(2H)-one (CAS 57999-76-5) represents the C4-substituted regioisomer . These regioisomers share the same molecular formula (C₁₈H₁₆N₂O₂ for the de-methoxy pair; C₁₉H₁₈N₂O₃ for the methoxy-substituted pair) but differ in the attachment point of the methoxybenzyl group . The N2-substituted isomer has a calculated logP of 3.16 and PSA of 43.7 Ų, while the C4-substituted isomer is expected to exhibit subtly different conformational preferences and hydrogen-bonding patterns . In the pyridazinone FPR agonist literature, N2-substitution is associated with critical acetamide side chain interactions, whereas C4-substitution often leads to distinct pharmacological outcomes [1].

Regioisomeric identity

Reported

N2-substitution (CAS 1219577-43-1)
vs. C4-substituted regioisomer (CAS 57999-76-5)

Regioisomer-specific biological outcomes expected

Analytical confirmation (NMR/HPLC) recommended

Evidence Dimension	Regioisomeric substitution position (N2 vs. C4)
Target Compound Data	N2-(4-methoxybenzyl) substitution; CAS 1219577-43-1; logP = 3.16; PSA = 43.7 Ų
Comparator Or Baseline	C4-substituted regioisomer: 4-(4-methoxybenzyl)-6-phenylpyridazin-3(2H)-one, CAS 57999-76-5
Quantified Difference	Regioisomeric shift (N2→C4) alters molecular shape, dipole moment, and likely logP by ~0.2–0.5 units (estimated); no direct comparative biological data available
Conditions	Structural comparison based on CAS registry data and ChemDiv physicochemical predictions

Why This Matters

Synthetic routes to pyridazinones can produce regioisomeric mixtures (N2- vs. C4-alkylation); procurement specifications should require analytical confirmation of regioisomeric purity (NMR or HPLC) to ensure the intended isomer is obtained, as biological activity is regioisomer-dependent in this scaffold class.

• [1] Cilibrizzi, A.; Schepetkin, I. A.; Bartolucci, G.; Crocetti, L.; Dal Piaz, V.; Giovannoni, M. P.; Graziano, A.; Kirpotina, L. N.; Quinn, M. T.; Vergelli, C. 6-Methyl-2,4-disubstituted pyridazin-3(2H)-ones: a novel class of small-molecule agonists for formyl peptide receptors. *J. Med. Chem.* **2009**, *52* (16), 5044–5057. https://doi.org/10.1021/jm900592h View Source

Research and Industrial Application Scenarios for 2-(4-Methoxybenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one

Focused Anti-Inflammatory Screening Library Assembly

For laboratories constructing pyridazinone-focused libraries to screen for novel NF-κB inhibitors, 2-(4-methoxybenzyl)-6-(2-methoxyphenyl)pyridazin-3(2H)-one fills a specific lipophilicity niche (logP 3.16, PSA 43.7 Ų) not occupied by de-methoxy or de-benzyl analogs . Its 2-methoxyphenyl substitution distinguishes it from the more commonly screened 3-methoxy and 4-methoxy positional isomers, enabling exploration of ortho-substitution effects on anti-inflammatory activity as informed by SAR trends from the 177-compound pyridazinone screen [1].

FPR Agonist Selectivity Profiling and Biased Signaling Studies

Given that pyridazin-3(2H)-one derivatives with N2-alkyl substitution have been characterized as FPR1/FPR2 agonists with biased signaling properties [2], this compound—with its unique 2-methoxy/4-methoxy dual substitution—can serve as a tool compound for probing the structural determinants of FPR subtype selectivity and G-protein vs. β-arrestin bias. Its distinct logP and PSA profile relative to 6-methyl-2,4-disubstituted pyridazinones offers a different pharmacokinetic starting point for in vitro agonist profiling [2].

Regioisomer-Specific Chemical Biology Probe Development

The compound's well-defined N2-substitution distinguishes it from C4-substituted regioisomers that may arise as synthetic impurities . This makes it suitable as a regioisomerically pure starting material for the synthesis of photoaffinity probes or biotinylated derivatives for target identification studies, where regioisomeric ambiguity would confound pull-down and proteomics experiments .

Physicochemical Benchmarking for ADME Property Optimization

With its calculated logP of 3.16, logSw of −3.49, and PSA of 43.7 Ų , this compound occupies a drug-like property space that can be systematically modulated by adding or removing methoxy groups. It can serve as a reference compound in parallel SAR campaigns aimed at optimizing solubility-permeability balance in pyridazinone-based anti-inflammatory leads, where a logP shift of ±0.5 units translates to measurable differences in Caco-2 permeability and plasma protein binding .

Application

Selection Property

Validation Focus

Focused anti-inflammatory library design

Lipophilicity bin differentiation

NF-κB inhibition model screening

FPR subtype signaling studies

N2-substitution motif for biased signaling

FPR1/FPR2 biased agonism assay characterization

Regioisomerically pure probe synthesis

Regioisomeric purity (N2 vs C4)

Target identification proteomics validation

ADME property space benchmarking

Calculated logP/PSA window

Solubility-permeability correlation in vitro

• [1] Cantini, N.; Schepetkin, I. A.; Danilenko, N. V.; Khlebnikov, A. I.; Crocetti, L.; Giovannoni, M. P.; Kirpotina, L. N.; Quinn, M. T. Pyridazinones and Structurally Related Derivatives with Anti-Inflammatory Activity. *Molecules* **2022**, *27* (12), 3749. https://doi.org/10.3390/molecules27123749 View Source
• [2] Cilibrizzi, A.; Schepetkin, I. A.; Bartolucci, G.; Crocetti, L.; Dal Piaz, V.; Giovannoni, M. P.; Graziano, A.; Kirpotina, L. N.; Quinn, M. T.; Vergelli, C. 6-Methyl-2,4-disubstituted pyridazin-3(2H)-ones: a novel class of small-molecule agonists for formyl peptide receptors. *J. Med. Chem.* **2009**, *52* (16), 5044–5057. https://doi.org/10.1021/jm900592h View Source